tert-butyl 2-ethyl-2-methyl-3-oxopyrrolidine-1-carboxylate
Description
Tert-butyl 2-ethyl-2-methyl-3-oxopyrrolidine-1-carboxylate (2EMPC) is an important organic compound with a wide range of applications in the fields of medicine, biochemistry, and drug discovery. It is a chiral compound, meaning it can exist in two forms, and is used in asymmetric synthesis to create complex molecules. 2EMPC is also used as a reagent in the synthesis of other molecules, and has been studied for its potential as an anti-cancer agent. In
Safety and Hazards
The safety information available indicates that tert-butyl 2-ethyl-2-methyl-3-oxopyrrolidine-1-carboxylate may be harmful if swallowed and may cause an allergic skin reaction . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-ethyl-2-methyl-3-oxopyrrolidine-1-carboxylate involves the reaction of tert-butyl 2-ethyl-3-oxobutanoate with 2-methylpyrrolidine in the presence of a base, followed by esterification with methanol and hydrolysis to obtain the final product.", "Starting Materials": [ "tert-butyl 2-ethyl-3-oxobutanoate", "2-methylpyrrolidine", "base", "methanol", "water" ], "Reaction": [ "Step 1: Add 2-methylpyrrolidine to a solution of tert-butyl 2-ethyl-3-oxobutanoate in a suitable solvent in the presence of a base.", "Step 2: Stir the reaction mixture at room temperature for several hours until complete conversion is achieved.", "Step 3: Add methanol to the reaction mixture and heat under reflux to obtain the corresponding ester.", "Step 4: Hydrolyze the ester with water and a suitable acid to obtain tert-butyl 2-ethyl-2-methyl-3-oxopyrrolidine-1-carboxylate as a white solid." ] } | |
CAS RN |
1785382-14-0 |
Product Name |
tert-butyl 2-ethyl-2-methyl-3-oxopyrrolidine-1-carboxylate |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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